N-(2-(3,4-Dimethoxyphenyl)ethyl)-3-(2-ethoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(2-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C21H25NO4/c1-4-26-18-8-6-5-7-17(18)10-12-21(23)22-14-13-16-9-11-19(24-2)20(15-16)25-3/h5-12,15H,4,13-14H2,1-3H3,(H,22,23)/b12-10+
• InChI Key: FLHGZIMQTNFTGJ-ZRDIBKRKSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=CC(=O)NCCC2=CC(=C(C=C2)OC)OC
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C/C(=O)NCCC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol

Description

N-(2-(3,4-Dimethoxyphenyl)ethyl)-3-(2-ethoxyphenyl)prop-2-enamide, also known as DPEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Synthesis and Structural Elucidation

The synthesis of complex organic compounds often involves multiple steps, including the use of reductive cyclization techniques and the elucidation of their structures through spectroscopic methods. For instance, 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide was synthesized via reductive cyclization, with its structure confirmed by IR, 1H-NMR, 13C-NMR, and LC-MS data (Bhaskar et al., 2019).

Chemical Modifications and Derivatives

Research into modifying phenolic compounds to enhance their biological activity or solubility is another significant application. Studies have synthesized various derivatives of dimethoxyphenyl compounds, investigating their structural properties and potential for further chemical modifications (Gardner et al., 1948).

Pharmacological Potential

Compounds with dimethoxyphenyl structures are also explored for their potential pharmacological activities. For example, metabolites of ethyl 4-(3,4-dimethoxyphenyl)-6,7-dimethoxy-2-(1,2,4-triazol-1-ylmethyl)quinoline-3-carboxylate showed anti-inflammatory effects, highlighting the therapeutic potential of such compounds (Baba et al., 1998).

Advanced Materials Development

In the field of materials science, derivatives of dimethoxyphenyl compounds have been used to develop novel polyamides with electrochromic and electrofluorescent properties, indicating applications in advanced materials technology (Chang & Liou, 2008).

Catalysis and Synthetic Methodologies

Research has also focused on catalytic processes involving compounds with dimethoxyphenyl structures to facilitate synthetic pathways for complex molecules, demonstrating the importance of such compounds in organic synthesis (Ilies et al., 2017).